Cas no 53146-24-0 (Pentanenitrile, 2-methyl-5-oxo-)

• Product Name: Pentanenitrile, 2-methyl-5-oxo-
• CAS No: 53146-24-0
• MF: C₆H₉NO
• MW: 111.141761541367
• CID: 357938
• PubChem ID: 13214209
• Update Time: 2025-04-19

Pentanenitrile, 2-methyl-5-oxo- Chemical and Physical Properties

Names and Identifiers

• Pentanenitrile, 2-methyl-5-oxo-
• 2-methyl-5-oxopentanenitrile
• 53146-24-0
• DTXSID60528659

• Inchi： 1S/C6H9NO/c1-6(5-7)3-2-4-8/h4,6H,2-3H2,1H3
• InChI Key： WGEDMSFSONCGSF-UHFFFAOYSA-N
• SMILES： O=CCCC(C#N)C

Computed Properties

• Exact Mass: 111.06847
• Monoisotopic Mass: 111.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes